Cas no 1361718-34-4 (5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid)

• Product Name: 5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid
• CAS No: 1361718-34-4
• MF: C₁₃H₈Cl₂N₂O₄
• MW: 327.119621276855
• CID: 4798982
• Update Time: 2025-06-14

5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid

• Inchi： 1S/C13H8Cl2N2O4/c14-8-1-2-10(15)9(4-8)7-3-12(17(20)21)11(16-6-7)5-13(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： NFTJIMLMFFTEJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=C(CC(=O)O)C(=C1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 3.1
• Topological Polar Surface Area: 96

Additional information on 5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid

Comprehensive Analysis of 5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid (CAS No. 1361718-34-4)

5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid (CAS No. 1361718-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a dichlorophenyl moiety and a nitropyridine backbone, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The compound's CAS number 1361718-34-4 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its nitropyridine core is known for electron-withdrawing properties, which enhance reactivity in coupling reactions—a topic frequently searched by chemists optimizing synthetic routes. Recent trends in green chemistry have also sparked interest in eco-friendly derivatization methods for such intermediates, aligning with the demand for sustainable practices in organic synthesis.

In the context of structure-activity relationship (SAR) studies, 5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid offers a scaffold for designing analogs with improved pharmacokinetic profiles. Queries like "nitropyridine derivatives in drug design" or "chlorophenyl compounds solubility" reflect user curiosity about its physicochemical properties. Computational chemists leverage tools like molecular docking to predict interactions between this compound and biological targets, a technique widely discussed in open-access journals and forums.

From an industrial perspective, scalability of CAS 1361718-34-4 production remains a hot topic. Patents and process chemistry publications often highlight challenges in purifying polychlorinated intermediates, addressing common search terms such as "large-scale synthesis of nitropyridine acids." Analytical techniques like HPLC-MS and NMR are essential for quality control, underscoring the compound's relevance in analytical method development—a niche with growing SEO traction.

Emerging applications in material science, such as its use in designing organic semiconductors, further expand the utility of 5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid. Discussions on "aromatic compounds for optoelectronics" frequently cite similar structures, making this compound a cross-disciplinary candidate. Safety data sheets (SDS) emphasize proper handling protocols, though its non-hazardous classification under standard conditions aligns with industrial safety priorities.

In summary, 1361718-34-4 represents a multifaceted building block bridging medicinal chemistry and advanced materials. Its nomenclature—including the keyword-rich 5-(2,5-Dichlorophenyl)-3-nitropyridine-2-acetic acid—ensures discoverability in academic and commercial searches, while ongoing research continues to unlock its potential across scientific domains.